Ethyl 2-(2,4-dichlorobenzyl)-3-oxobutanoate
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Description
Ethyl 2-(2,4-dichlorobenzyl)-3-oxobutanoate is a useful research compound. Its molecular formula is C13H14Cl2O3 and its molecular weight is 289.15. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
Several studies have focused on the synthesis and structural elucidation of compounds structurally related to Ethyl 2-(2,4-dichlorobenzyl)-3-oxobutanoate, emphasizing their importance in organic synthesis. For instance, Kumar et al. (2016) reported on the synthesis, crystal, and molecular structure of a similar compound, demonstrating its antimicrobial and antioxidant activities. This indicates the potential of this compound derivatives in contributing to medicinal chemistry (Kumar et al., 2016).
Antimicrobial and Antioxidant Activities
Compounds related to this compound have been evaluated for their antimicrobial and antioxidant properties, suggesting their potential in pharmaceutical applications. For example, a study by Kariyappa et al. (2016) synthesized Ethyl 2-(4-methylbenzylidene)-3-oxobutanoate and investigated its antimicrobial activity, highlighting the biological relevance of such compounds (Kariyappa et al., 2016).
Biocatalysis and Chiral Synthesis
Research on this compound and related compounds extends into the realm of biocatalysis, demonstrating their utility in the stereoselective synthesis of chiral intermediates. For instance, Shimizu et al. (1990) explored the stereoselective reduction of Ethyl 4-Chloro-3-Oxobutanoate by microbial aldehyde reductase, showcasing the compound's role in producing enantiomerically enriched products for pharmaceutical purposes (Shimizu et al., 1990).
Catalysis and Synthetic Methodology
The compound's derivatives have been used to develop new synthetic methodologies. For example, research by Honey et al. (2012) described the use of Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a closely related intermediate, for synthesizing a wide range of trifluoromethyl heterocycles, highlighting its versatility in organic synthesis (Honey et al., 2012).
Properties
IUPAC Name |
ethyl 2-[(2,4-dichlorophenyl)methyl]-3-oxobutanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14Cl2O3/c1-3-18-13(17)11(8(2)16)6-9-4-5-10(14)7-12(9)15/h4-5,7,11H,3,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKFUFYQFIKYEGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(CC1=C(C=C(C=C1)Cl)Cl)C(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14Cl2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.